Acetic acid as a catalyst for the N-acylation of amines using esters as the acyl source†
Chemical Communications Pub Date: 2016-11-21 DOI: 10.1039/C6CC09023K
Abstract
We report a cheap and simple method for the acetylation of a variety of amines using catalytic acetic acid and either ethyl acetate or butyl acetate as the acyl source. Catalyst loadings as low as 10 mol% afforded acetamide products in excellent yields at temperatures ranging from 80–120 °C. The methodology can also be successfully applied for the synthesis of a broad range of other amides, including the formation of formamides at 20 °C.
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Journal Name:Chemical Communications
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